Cas no 942271-61-6 (4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester)

• Product Name: 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester
• CAS No: 942271-61-6
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• MDL: MFCD12198406
• CID: 2130055
• PubChem ID: 45791321
• Update Time: 2025-05-20

4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester
• tert-butyl 4-(4-methylpiperazin-1-yl)-2-nitrobenzoate
• 4-(4-Methylpiperazin-1-yl)-2-nitrobenzoic acid tert-butyl ester
• AKOS025146886
• MFCD12198406
• DTXSID90672538
• SY060688
• AC7376
• AC-31288
• AS-84048
• CS-0130569
• tert-Butyl4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
• PNTUIHOIJCQTSU-UHFFFAOYSA-N
• tert-Butyl 4-(4-Methyl-1-piperazinyl)-2-nitrobenzoate
• SCHEMBL591950
• 942271-61-6

• MDL： MFCD12198406
• Inchi： 1S/C16H23N3O4/c1-16(2,3)23-15(20)13-6-5-12(11-14(13)19(21)22)18-9-7-17(4)8-10-18/h5-6,11H,7-10H2,1-4H3
• InChI Key： PNTUIHOIJCQTSU-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=CC(N2CCN(C)CC2)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester

Research Briefing on 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6)

The compound 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique chemical structure, featuring a nitro group and a tert-butyl ester, makes it a versatile building block for the development of novel compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. Researchers have particularly emphasized its utility in the design of kinase inhibitors, which are critical in targeted cancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of novel PI3K inhibitors. The study demonstrated that derivatives of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester exhibited potent inhibitory activity against PI3Kα, a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer. The researchers reported IC50 values in the nanomolar range, suggesting high potency and selectivity.

Another significant development was reported in a 2022 patent application (WO2022156789), which described the use of this compound in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). The patent highlighted the compound's ability to serve as a scaffold for the development of molecules that can disrupt critical PPIs involved in diseases such as Alzheimer's and Parkinson's. This application underscores the compound's potential in addressing unmet medical needs in neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, achieving a yield of over 85% with high purity. The authors emphasized the importance of this improvement for large-scale pharmaceutical manufacturing, where efficiency and reproducibility are paramount.

In conclusion, 4-(4-methyl-piperazin-1-yl)-2-nitro-benzoic acid tert-butyl ester (CAS: 942271-61-6) represents a promising compound in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable tool for drug discovery. Future research is expected to explore its applications in additional therapeutic areas and further optimize its synthesis and derivatization for enhanced efficacy and safety.